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Compound of Interest

Compound Name:
1-(2-Isothiocyanatoethyl)-4-

methoxybenzene

CAS No.: 17427-37-1

Cat. No.: B104837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the fundamental properties of 1-(2-
Isothiocyanatoethyl)-4-methoxybenzene, a molecule of interest in the fields of chemical

biology and drug discovery. Due to the limited availability of direct experimental data for this

specific compound, this document integrates known information with data from closely related

structural analogs to offer a well-rounded technical profile. All inferred data is clearly noted to

maintain scientific transparency.

Molecular Identity and Physicochemical Properties
1-(2-Isothiocyanatoethyl)-4-methoxybenzene, also known as 4-methoxyphenethyl

isothiocyanate, is an organic compound featuring a 4-methoxyphenyl group connected via an

ethyl linker to a reactive isothiocyanate moiety. This unique combination of a methoxy-

substituted aromatic ring and an electrophilic isothiocyanate group suggests potential for

diverse chemical reactivity and biological activity.
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Table 1: Chemical Identifiers and Basic Properties

Property Value Source

Chemical Name
1-(2-Isothiocyanatoethyl)-4-

methoxybenzene
-

Synonym
4-methoxyphenethyl

isothiocyanate
-

CAS Number 17427-37-1 [1][2][3][4]

Molecular Formula C₁₀H₁₁NOS [1][2][3][4]

Molecular Weight 193.27 g/mol [1][2][3][4]

Appearance
Liquid (inferred from vendor

data)
[1]

Table 2: Estimated Physicochemical Properties
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Property Estimated Value
Basis of Estimation /
Source

Boiling Point ~280-281 °C

Based on the isomer 4-

methoxyphenyl

isothiocyanate[5]

Density ~1.196 g/mL

Based on the isomer 4-

methoxyphenyl

isothiocyanate[5]

LogP 3.18 Predicted[1]

Solubility

Likely soluble in organic

solvents like dichloromethane,

chloroform, and ethyl acetate.

Hydrolyzes in water.

General solubility of similar

organic compounds. The

isomer 4-methoxybenzyl

isothiocyanate is known to be

air and moisture sensitive[6]

Storage

Sealed in a dry, cool

environment (2-8°C

recommended)

Vendor recommendation[2]

Synthesis and Chemical Reactivity
The synthesis of 1-(2-Isothiocyanatoethyl)-4-methoxybenzene can be logically achieved

from its corresponding primary amine, 4-methoxyphenethylamine. The conversion of a primary

amine to an isothiocyanate is a well-established transformation in organic chemistry.

Proposed Synthetic Pathway
A common and effective method involves the reaction of the primary amine with a thiocarbonyl

transfer reagent, such as thiophosgene or carbon disulfide.
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Caption: Proposed synthesis of 1-(2-Isothiocyanatoethyl)-4-methoxybenzene.

Exemplary Synthetic Protocol (Two-Step, One-Pot)
This protocol is adapted from general methods for isothiocyanate synthesis from primary

amines using carbon disulfide.[7]

Formation of the Dithiocarbamate Salt:

Dissolve 4-methoxyphenethylamine (1 equivalent) in a suitable solvent such as ethanol or

dichloromethane.

Add a base, typically a tertiary amine like triethylamine (1 equivalent), to the solution.

To this stirred solution, add carbon disulfide (1.5 equivalents) dropwise at room

temperature.

Continue stirring for 1-2 hours to ensure the complete formation of the dithiocarbamate

salt intermediate.

Desulfurization to the Isothiocyanate:

Cool the reaction mixture to 0°C in an ice bath.
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Add a desulfurylating agent. A common choice is di-tert-butyl dicarbonate (Boc₂O) in the

presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[7]

Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

The evolution of carbonyl sulfide (COS) gas may be observed.

Upon completion, the reaction mixture can be worked up by extraction with an organic

solvent (e.g., ethyl acetate) and washed with water and brine.

The crude product is then purified, typically by silica gel column chromatography, to yield

the desired 1-(2-isothiocyanatoethyl)-4-methoxybenzene.

Chemical Reactivity
The isothiocyanate functional group (-N=C=S) is an electrophilic moiety that readily reacts with

nucleophiles. This reactivity is central to its utility in chemical biology and drug development for

forming covalent bonds with biological macromolecules.

R-N=C=S
(Isothiocyanate)

R-NH-C(=S)-Nu-R'
(Thiourea or Dithiocarbamate)

Nu-H
(e.g., R'-NH₂, R'-SH)

Click to download full resolution via product page

Caption: General reactivity of isothiocyanates with nucleophiles.

The primary reactions of interest involve:

Reaction with Amines: Forms substituted thiourea derivatives. This is the basis for its

reaction with lysine residues in proteins.

Reaction with Thiols: Forms dithiocarbamate adducts. This is relevant to its interaction with

cysteine residues in proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.chemicalbook.com/synthesis/4-methoxyphenyl-isothiocyanate.htm
https://www.benchchem.com/product/b104837/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-isothiocyanatoethyl-4-methoxybenzene
https://www.benchchem.com/product/b104837/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-2-isothiocyanatoethyl-4-methoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic and Analytical Characterization
While specific experimental spectra for 1-(2-isothiocyanatoethyl)-4-methoxybenzene are not

readily available in the public domain, its characteristic spectral features can be predicted

based on its structural components.

Table 3: Predicted Spectroscopic Data

Technique Predicted Key Features Rationale

¹H NMR

Aromatic protons (AA'BB'

system, ~6.8-7.2 ppm),

Methoxy protons (singlet, ~3.8

ppm), Ethyl protons (two

triplets, ~2.9 and ~3.7 ppm)

Based on the spectra of similar

structures like 4-ethylanisole

and other phenethyl

derivatives.[8]

¹³C NMR

Isothiocyanate carbon (~130

ppm), Aromatic carbons (4

signals, ~114-159 ppm),

Methoxy carbon (~55 ppm),

Ethyl carbons (~35 and ~45

ppm)

Inferred from data on related

methoxybenzene and

isothiocyanate compounds.

IR Spectroscopy

Strong, broad asymmetric -

N=C=S stretch (~2050-2150

cm⁻¹), C-O-C stretches

(~1030-1250 cm⁻¹), Aromatic

C-H and C=C bands

The isothiocyanate stretch is a

highly characteristic and

intense absorption.[9]

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

= 193. Key fragmentation

patterns would likely involve

the loss of the isothiocyanate

group and benzylic cleavage.

Based on the calculated

molecular weight and common

fragmentation pathways of

similar compounds.

Biological Activity and Potential Applications
Specific biological studies on 1-(2-isothiocyanatoethyl)-4-methoxybenzene are limited.

However, its structural motifs—the phenethyl isothiocyanate backbone and the methoxy-
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substituted aromatic ring—are present in many well-studied bioactive molecules.

Isothiocyanate Moiety
The isothiocyanate group is a well-known pharmacophore found in numerous natural products,

particularly from cruciferous vegetables. Compounds containing this group, such as phenethyl

isothiocyanate (PEITC), have demonstrated a wide range of biological activities, including:

Anti-cancer Properties: Isothiocyanates are known to induce apoptosis and inhibit cell

proliferation in various cancer cell lines.[5][10] They can target multiple cellular pathways

involved in carcinogenesis.[5][10]

Anti-inflammatory Effects: Many isothiocyanates exhibit anti-inflammatory properties by

modulating key signaling pathways.

Antioxidant Activity: They can induce the expression of phase II detoxification enzymes,

thereby protecting cells from oxidative stress.[11]

Methoxybenzene Moiety
The methoxybenzene (anisole) substructure is also prevalent in a vast array of biologically

active compounds, contributing to their pharmacokinetic and pharmacodynamic profiles.

Methoxy groups can influence a molecule's lipophilicity, metabolic stability, and binding

interactions with biological targets.

Potential Applications in Drug Development
Given its structure, 1-(2-isothiocyanatoethyl)-4-methoxybenzene could be investigated for:

Covalent Inhibitors: The electrophilic isothiocyanate can act as a "warhead" to form covalent

bonds with nucleophilic residues (e.g., cysteine, lysine) in target proteins, leading to

irreversible inhibition.

Chemical Probes: It could be functionalized to serve as a chemical probe for identifying and

studying the function of specific proteins.

Lead Compound for Anticancer Drug Discovery: Its structural similarity to known anti-cancer

agents like PEITC makes it a candidate for further investigation and optimization.[5][10]
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Safety and Handling
Detailed, substance-specific safety data for 1-(2-isothiocyanatoethyl)-4-methoxybenzene is

not available. However, based on the known hazards of related isothiocyanates, the following

precautions are strongly advised.

Table 4: General Safety and Handling Recommendations

Aspect Recommendation Rationale

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, safety goggles with

side shields, and a lab coat.

Isothiocyanates can be

corrosive and cause skin and

eye irritation or burns.[6][9][12]

[13]

Handling

Handle in a well-ventilated

area, preferably in a chemical

fume hood. Avoid inhalation of

vapors.

Isothiocyanates are often

volatile and can cause

respiratory irritation.[6][9][12]

[13]

Storage

Store in a tightly sealed

container in a cool, dry place,

away from moisture and strong

oxidizing agents.[6][12]

Isothiocyanates can be

sensitive to moisture and air.[6]

First Aid

In case of skin or eye contact,

flush immediately with copious

amounts of water for at least

15 minutes and seek medical

attention. If inhaled, move to

fresh air. If ingested, do not

induce vomiting and seek

immediate medical attention.

[12][13]

Prompt action is crucial to

mitigate the potential corrosive

effects.

Hazard Statements for Structurally Similar Isothiocyanates:[2][9]

Harmful if swallowed, in contact with skin, or if inhaled.
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Causes severe skin burns and eye damage.

May cause an allergic skin reaction.

May cause allergy or asthma symptoms or breathing difficulties if inhaled.

May cause respiratory irritation.

Conclusion
1-(2-Isothiocyanatoethyl)-4-methoxybenzene is a compound with significant potential in

chemical biology and medicinal chemistry due to its reactive isothiocyanate group and its 4-

methoxyphenethyl scaffold. While direct experimental data is currently sparse, this guide

provides a foundational understanding based on established chemical principles and data from

analogous structures. Further experimental investigation into its synthesis, reactivity, and

biological properties is warranted to fully explore its potential in drug discovery and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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